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Compound of Interest

Compound Name:
6-Quinolinecarboxaldehyde, 4-

ethoxy-

CAS No.: 879323-78-1

Cat. No.: B8311057

Get Quote

Introduction & Scope
6-Quinolinecarboxaldehyde, 4-ethoxy- (CAS: 879323-78-1) is a critical heterocyclic

intermediate, often utilized in the synthesis of kinase inhibitors and antimalarial agents.[1] Its

structure features a quinoline core with an ethoxy ether linkage at the C4 position and a

reactive formyl (aldehyde) group at the C6 position.

This structural duality presents specific analytical challenges:

Basicity: The quinoline nitrogen (

) requires pH-controlled chromatography to prevent peak tailing.[1]

Reactivity: The C6-aldehyde is susceptible to oxidation (to carboxylic acid) and condensation

(Schiff base formation), necessitating controlled sample preparation.

Regio-isomerism: Distinguishing the 4-ethoxy-6-aldehyde from its isomers (e.g., 6-ethoxy-4-

aldehyde) is critical for intellectual property and efficacy.[1]
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This guide provides a validated workflow for the identity, purity, and physical characterization of

this compound.

Structural Identity Verification (NMR & MS)
Objective: To unambiguously confirm the connectivity of the ethoxy and aldehyde groups

relative to the quinoline scaffold.

Protocol 2.1: Nuclear Magnetic Resonance ( H-NMR)
Solvent: DMSO-

(Preferred over CDCl

to prevent potential reaction with acidic impurities in chloroform and to improve solubility).[1]

Concentration: 5–10 mg in 0.6 mL solvent.

Key Diagnostic Signals:
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Moiety

Chemical Shift
(

, ppm)

Multiplicity Integration
Assignment
Logic

Aldehyde (-CHO) 10.15 – 10.25 Singlet (s) 1H

Distinctive

downfield shift;

confirms

oxidation state.

[1]

Quinoline H-2 8.80 – 9.00 Doublet (d) 1H

Most deshielded

aromatic proton

due to adjacent

Nitrogen.[1]

Quinoline H-

5/7/8
7.50 – 8.50 Multiplets 3H

Coupling

constants (

) verify 6-

substitution

pattern.

Quinoline H-3 7.00 – 7.20 Doublet (d) 1H

Upfield aromatic;

distinct due to 4-

ethoxy shielding.

Ethoxy (-OCH

-)
4.30 – 4.40 Quartet (q) 2H

Diagnostic of

ethyl ether;

coupling with

methyl.[1]

Ethoxy (-CH

)
1.40 – 1.50 Triplet (t) 3H

Terminal methyl

group.[1]

Expert Insight: The coupling constant between H-2 and H-3 (

Hz) is characteristic of the pyridine ring in quinoline. If the ethoxy group were at position 2, this
coupling pattern would disappear.
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Protocol 2.2: Mass Spectrometry (LC-MS)
Ionization: Electrospray Ionization (ESI), Positive Mode.

Theoretical Mass:

= 201.22 Da.[1]

Observed Ion:

.[1]

Fragmentation (MS/MS):

Loss of ethylene (

, -28 Da) from the ethoxy group is a common neutral loss, yielding a daughter ion at

(4-hydroxy-6-quinolinecarboxaldehyde core).[1]

Purity & Impurity Profiling (HPLC-UV)
Objective: Quantify the main compound and detect process-related impurities such as the

carboxylic acid derivative (oxidation) or 4-hydroxy derivative (hydrolysis).

Protocol 3.1: Reverse-Phase HPLC Method
Column: C18 (e.g., Agilent Zorbax Eclipse Plus),

mm, 3.5 µm.

Mobile Phase A: Water + 0.1% Formic Acid (Maintains pH ~2.7, protonating the quinoline

nitrogen to ensure sharp peaks).

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

Flow Rate: 1.0 mL/min.[1]

Temperature: 30°C.
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Detection: UV at 254 nm (general aromatic) and 310 nm (specific to conjugated quinoline

system).[1]

Gradient Table:

Time (min) % Mobile Phase A % Mobile Phase B Event

0.0 95 5 Equilibration

2.0 95 5 Injection

15.0 10 90 Linear Gradient

18.0 10 90 Wash

18.1 95 5 Re-equilibration

23.0 95 5 Stop

Impurity Logic & Retention Behavior
The following diagram illustrates the separation logic and relative retention times (RT) of

potential impurities based on polarity.

Impurity A
(Carboxylic Acid)

RT: ~4-6 min
(Polar/Ionized)

Impurity B
(4-Hydroxy)
RT: ~7-9 min
(H-Bonding)

Target Analyte
(4-Ethoxy-6-CHO)

RT: ~12-14 min

Impurity C
(6-Methyl Precursor)

RT: ~16-18 min
(Non-polar)

High %BLow %B

Click to download full resolution via product page

Caption: Relative retention order of 4-ethoxy-6-quinolinecarboxaldehyde and common

synthetic impurities on a C18 column under acidic conditions.

Solid-State Characterization
Objective: Ensure the material is in the correct polymorphic form for stability and bioavailability

studies.

Protocol 4.1: Differential Scanning Calorimetry (DSC)
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Pan: Aluminum, crimped (non-hermetic).

Ramp Rate: 10°C/min from 30°C to 250°C.[1]

Expected Result: A sharp endothermic melting peak.[1]

Note: As an aldehyde, observe for broad exothermic events immediately following melting,

which may indicate thermal decomposition or polymerization.

Acceptance Criteria: Onset melting point typically between 100°C – 140°C (compound

specific; must be established against a reference standard).

Stability & Handling Protocol
Aldehydes are inherently unstable.[1] The following handling protocol is mandatory to maintain

reference standard integrity.

Critical Warnings

Storage Condition
-20°C, Desiccated
Argon Headspace

Solubilization
Use DMSO-d6 or MeOH
Avoid Acetone (Aldol rxn)

Thaw to RT

Analysis Window
Inject within 4 hours

of prep

Filter (0.2 µm PTFE)

Avoid Primary Amines
(Schiff Base Formation)

Protect from Light
(Photo-oxidation)

Click to download full resolution via product page

Caption: Critical handling workflow to prevent degradation of the aldehyde moiety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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